2,5-Dioxopyrrolidin-1-yl 2-acetoxyacetate

• Molecular Formula: C8H9NO6
• Molecular Weight: 215.16 g/mol
• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 2-acetyloxyacetate
• InChI: InChI=1S/C8H9NO6/c1-5(10)14-4-8(13)15-9-6(11)2-3-7(9)12/h2-4H2,1H3
• InChI Key: WNMYUHMONJYIFD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)ON1C(=O)CCC1=O

Description

2,5-Dioxopyrrolidin-1-yl 2-acetoxyacetate is a useful research compound. Its molecular formula is C8H9NO6 and its molecular weight is 215.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 3-neck round-bottom flask equipped with a mechanical stirrer, thermocouple and addition funnel with nitrogen inlet was charged with N-hydroxysuccinimide (commercially available from Sigma-Aldrich, St. Louis, Mo.) (211 g, 1.83 mol) and DCM (2.25 L) at room temperature, resulting in a suspension. Pyridine (178 mL, 2.2 mol) was added in one portion with no change in the internal temperature. A solution of acetoxyacetyl chloride (commercially available from Sigma-Aldrich, St. Louis, Mo.) (197 mL, 1.83 mol) in DCM (225 mL) was added dropwise over 60 minutes and the temperature rose to 35° C. Stirring was continued at room temperature for 2.5 hours. The reaction mixture was washed with water (1×1 L), 1N HCl (2×1 L) and brine (1×1 L). The organic layer was concentrated under vacuum and azeotroped with toluene (1×1 L) to obtain the product as a white solid (367 g, 93%). 1H NMR (400 MHz, CDCl3) δ 4.96 (2H, s), 2.86 (4H, s), 2.19 (3H, s) ppm; LCMS m/z: 238 (M+Na).